Imidafenacin Related Compound 1

Specification

• CAS No.: 170105-20-1
• Molecular Formula: C19H19N3O
• Molecular Weight: 305.38
• Appearance: Solid

Introduction

Chemical Identity and Properties

Imidafenacin Related Compound 1 is characterized by the chemical name 4-(1H-imidazol-1-yl)-2,2-diphenylbutanamide. This compound possesses distinct chemical properties that make it relevant in pharmaceutical research and quality control processes.

Basic Chemical Properties

The following table presents the fundamental chemical properties of Imidafenacin Related Compound 1:

Property	Value
CAS Number	170105-20-1
Molecular Formula	C₁₉H₁₉N₃O
Molecular Weight	305.38 g/mol
Chemical Name	4-(1H-imidazol-1-yl)-2,2-diphenylbutanamide
Physical Appearance	Solid
Standard Purity	> 95%

These properties establish the unique identity of this compound and provide a foundation for its analytical detection and characterization.

Structural Relationship to Imidafenacin

Imidafenacin Related Compound 1 bears structural similarities to Imidafenacin (CAS: 170105-16-5), which has the molecular formula C₂₀H₂₁N₃O and a molecular weight of 319.4 g/mol. The key difference between these two compounds is that Imidafenacin includes an additional methyl group, making it 2-methyl-α,α-diphenyl-1H-imidazole-1-butanamide, whereas Imidafenacin Related Compound 1 lacks this methyl substitution.

Role in Pharmaceutical Production

Imidafenacin Related Compound 1 serves a specific purpose in pharmaceutical manufacturing processes, functioning primarily as an intermediate compound.

Role as a Synthetic Intermediate

This compound is primarily described as an "Intermediate in the preparation of Imidafenacin impurities" in pharmaceutical production. During the synthesis of Imidafenacin, various reaction intermediates and side products can form, and Imidafenacin Related Compound 1 is one such compound that requires monitoring and control in the manufacturing process.

Significance in Quality Control

In the pharmaceutical industry, Imidafenacin Related Compound 1 is one of five related substances that must be controlled during the production of Imidafenacin to ensure the final product meets quality standards. The presence of this compound and its concentration in the final product is a critical quality attribute that must be monitored.

Related Substance	Chemical Name	Role in Production
Related Substance 1 (This compound)	4-(1H-imidazol-1-yl)-2,2-diphenylbutanamide	Intermediate in impurity preparation
Related Substance 2	2-Methyl-1H-imidazole	Starting material
Related Substance 3	4-(2-Methyl-imidazole-1-yl)-2,2-diphenyl-butyronitril	Synthetic intermediate
Related Substance 4	4-(2-Methyl-imidazole-1-yl)-2,2-diphenyl-butyricum acid	Synthetic intermediate
Related Substance 5	4-Hydroxy-2,2-diphenyl-butyronitril	Synthetic intermediate

This set of related substances must be monitored during the manufacturing process to ensure the quality and purity of the final Imidafenacin product.

Analytical Methods for Detection and Quantification

Several analytical methods have been developed specifically for the detection and quantification of Imidafenacin Related Compound 1 in pharmaceutical samples.

Liquid Chromatography Methods

High-performance liquid chromatography (HPLC) is the primary analytical method employed for the detection and quantification of Imidafenacin Related Compound 1. The following table details specific chromatographic conditions used in these analyses:

Parameter	Condition
Chromatographic Column	Phenyl silane bonded silica gel (for Related Compound 1) or C18, 5μm, 250 × 4.6mm (I.D.)
Mobile Phase	Buffer salt solution-organic phase with gradient elution or Specific acetonitrile:phosphate buffer ratio
Detection Wavelength	210 nm or 220 nm
Flow Rate	1.0 mL/min
Column Temperature	30°C or 40°C
Sample Volume	10-50 μL

These chromatographic conditions have been specifically optimized to achieve effective separation of Imidafenacin Related Compound 1 from other related substances and impurities.

Gradient Elution Parameters

For optimal separation of Imidafenacin Related Compound 1 from other related substances, gradient elution is often employed with the following parameters:

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0	65	35
10	65	35
15	20	80
25	20	80
35	65	35

Where Mobile Phase A is typically a 20 mmol/L disodium phosphate solution (pH adjusted to 7.45 with phosphoric acid) and Mobile Phase B is acetonitrile.

Method Validation

The analytical methods for detecting Imidafenacin Related Compound 1 have undergone rigorous validation studies to ensure their reliability. These validation studies typically include:

• System suitability testing to ensure adequate separation of each related substance from the main peak

• Specificity testing under various degradation conditions (acid, base, oxidation, heat, and light)

• Linearity assessment in the concentration range of 0.004-0.8 μg/mL

• Recovery studies to ensure accurate quantification

These validation studies confirm the robustness and reliability of the analytical methods for detecting and quantifying Imidafenacin Related Compound 1 in pharmaceutical samples.

Pharmaceutical Relevance

Understanding the context of Imidafenacin Related Compound 1 requires knowledge of its parent drug, Imidafenacin, and its pharmacological significance.

Relationship to Imidafenacin

Imidafenacin is an antimuscarinic agent used to treat overactive bladder, with high affinity for M3 and M1 muscarinic receptor subtypes and low affinity for the M2 subtype. It demonstrates organ selectivity for the bladder over other tissues such as salivary glands, colon, and brain, which contributes to its favorable safety profile.

Research Limitations and Considerations

When working with Imidafenacin Related Compound 1, researchers must adhere to strict guidelines:

• The compound must be used exclusively for research and development purposes

• It cannot be used for animal or human testing

• Proper handling and disposal procedures must be followed according to established laboratory safety protocols

These limitations underscore the compound's specialized role in pharmaceutical research rather than as a therapeutic agent itself.